Cas no 1432678-60-8 (1-azaspiro4.6undecane hydrochloride)

• Product Name: 1-azaspiro4.6undecane hydrochloride
• CAS No: 1432678-60-8
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 4599477
• PubChem ID: 71758135
• Update Time: 2025-05-24

1-azaspiro4.6undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azaspiro[4.6]undecane hydrochloride
• 1-azaspiro4.6undecane hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-2-4-7-10(6-3-1)8-5-9-11-10;/h11H,1-9H2;1H
• InChI Key： UVUVJERPEUAOEF-UHFFFAOYSA-N
• SMILES： N1C2(CCCCCC2)CCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-azaspiro4.6undecane hydrochloride

1-Azaspiro[4.6]Undecane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1432678-60-8, commonly referred to as 1-azaspiro[4.6]undecane hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at the spiro position. The spiro[4.6]undecane framework is a unique structural motif that contributes to its intriguing chemical properties and potential applications in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-azaspiro[4.6]undecane hydrochloride through various methodologies, including ring-closing metathesis and multi-component reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its structural modification and functionalization. Researchers have explored the use of this compound as a building block for constructing complex molecular architectures, particularly in the development of bioactive molecules with potential therapeutic applications.

The pharmacological profile of 1-azaspiro[4.6]undecane hydrochloride has been extensively studied, revealing its ability to modulate key biological targets such as ion channels and enzymes. For instance, studies have demonstrated its potential as a modulator of voltage-gated sodium channels, which are critical in neuronal signaling and pain perception. This property makes it a promising candidate for the development of novel analgesics with improved efficacy and reduced side effects compared to conventional drugs.

In addition to its pharmacological applications, 1-azaspiro[4.6]undecane hydrochloride has also been investigated for its role in catalysis and materials science. Its rigid spirocyclic structure provides a unique environment for catalytic processes, making it a valuable tool in asymmetric catalysis and enantioselective synthesis. Furthermore, researchers have explored its use in the design of self-assembled materials, where its ability to form supramolecular aggregates could lead to innovative applications in nanotechnology.

The synthesis and characterization of 1-azaspiro[4.6]undecane hydrochloride have been documented in numerous scientific journals, highlighting its versatility and significance in contemporary chemical research. Its structural uniqueness and functional diversity make it an invaluable compound for both academic exploration and industrial applications.